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Compound of Interest

Compound Name: D2-(R)-Deprenyl HCl

Cat. No.: B1147637 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for D2-(R)-Deprenyl HCl (also known as R-(-)-Deprenyl

hydrochloride or Selegiline hydrochloride), a monoamine oxidase inhibitor (MAOI). The

following procedural guidance is designed to be a preferred source for laboratory safety and

chemical handling.

Hazard Identification and Safety Data
D2-(R)-Deprenyl HCl is a hazardous substance that requires careful handling to avoid adverse

health effects. It is classified as harmful if swallowed and may cause skin and serious eye

irritation.[1][2][3] Inhalation of dust should be avoided as it may cause drowsiness or dizziness.

[2] The compound is also toxic to aquatic life with long-lasting effects.[2][4]

Quantitative Hazard and Toxicity Data

While specific Occupational Exposure Limits (OELs) have not been established for D2-(R)-
Deprenyl HCl, the following table summarizes key hazard classifications and available

toxicological data.
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Parameter Value Reference

GHS Classification

Acute Toxicity, Oral (Category

4), Skin Corrosion/Irritation

(Category 2), Serious Eye

Damage/Eye Irritation

(Category 2), Specific target

organ toxicity — single

exposure (Category 3),

Hazardous to the aquatic

environment, long-term hazard

(Category 2)

[1][2][4]

Signal Word Warning [1][2]

Hazard Statements

H302: Harmful if swallowed,

H315: Causes skin irritation,

H319: Causes serious eye

irritation, H336: May cause

drowsiness or dizziness, H411:

Toxic to aquatic life with long

lasting effects

[1][2][4]

LD50 (Subcutaneous, rat) 280 mg/kg [2]

TDLO (Intraperitoneal, rat) 10 mg/kg [2]

Personal Protective Equipment (PPE)
To ensure personal safety when handling D2-(R)-Deprenyl HCl, the following personal

protective equipment is mandatory.

Eye Protection: Wear chemical safety goggles or glasses with side-shields conforming to

EN166 (EU) or NIOSH (US) standards.[1]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: For operations that may generate dust, use a NIOSH/MSHA or EN

149 approved dust respirator.[5][6]
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Skin and Body Protection: Wear a lab coat. For larger spills, a full suit may be necessary.[6]

Experimental Protocols: Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize exposure and

maintain the integrity of the compound.

Handling:

Work Area: Always handle D2-(R)-Deprenyl HCl in a well-ventilated area, preferably within a

chemical fume hood.

Avoid Dust Generation: Use dry clean-up procedures and avoid actions that can create dust.

[5]

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.[1]

Avoid Contact: Avoid all personal contact, including inhalation of dust and contact with skin

and eyes.[5]

Storage:

Container: Keep the container tightly closed and store in a dry, well-ventilated place.

Storage Conditions: Store in accordance with the information listed on the product insert,

typically at -20°C for long-term stability.[2]

Incompatibilities: Keep away from oxidizing agents.

Spill Management and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Spill Cleanup Protocol:

Minor Spills:
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For small spills, use dry clean-up procedures.[5]

Carefully sweep or vacuum up the spilled solid. The vacuum cleaner must be fitted with a

HEPA filter.[5]

To prevent dusting, the material can be dampened with water before sweeping.[5]

Place the collected material into a suitable, labeled container for disposal.[5]

Major Spills:

Evacuate and alert personnel in the area.[5]

Notify emergency responders, providing the location and nature of the hazard.[5]

Wear appropriate PPE, including respiratory protection, before entering the spill area.[5]

Contain the spill and follow the cleanup procedure for minor spills.

Waste Disposal:

Dispose of D2-(R)-Deprenyl HCl and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.

Consult with a licensed professional waste disposal service to ensure proper disposal.

Do not allow the product to enter drains or sewage systems.[2] Empty containers may retain

product residue and should be disposed of in the same manner as the chemical.[5]

Visual Safety Workflows
To further clarify the procedural steps, the following diagrams illustrate the workflows for

handling D2-(R)-Deprenyl HCl and managing a spill.
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Figure 1: Standard Handling Workflow for D2-(R)-Deprenyl HCl
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Caption: Standard Handling Workflow for D2-(R)-Deprenyl HCl
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Figure 2: Spill Response Workflow for D2-(R)-Deprenyl HCl
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Caption: Spill Response Workflow for D2-(R)-Deprenyl HCl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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